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molecular formula C14H19NO4 B1362619 Benzyl 2-{[(tert-butoxy)carbonyl]amino}acetate CAS No. 54244-69-8

Benzyl 2-{[(tert-butoxy)carbonyl]amino}acetate

Cat. No. B1362619
CAS RN: 54244-69-8
M. Wt: 265.3 g/mol
InChI Key: LYAICJLTIXLJAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04638060

Procedure details

N-(t-Butoxycarbonyl)glycine (8.75 g, 0.05 mole) and benzyl bromide (9.4 g, 0.055 mole) were slurried in 20 ml of dimethylformamide and treated with 6.0 g (0.06 mole) of potassium bicarbonate under argon. After stirring for 38 hours, water was added to give a mass of chunky white solid which was filtered and washed with water. The solid was taken up in ethyl acetate, dried (sodium sulfate), evaporated to a solid, and recrystallized from 600 ml of hot hexane. Cooling to -5° C. for two hours and filtering gave 11.6 g of crystalline flakes, melting point 72°-73° C., in two crops.
Name
N-(t-Butoxycarbonyl)glycine
Quantity
8.75 g
Type
reactant
Reaction Step One
Name
benzyl bromide
Quantity
9.4 g
Type
reactant
Reaction Step Two
Name
potassium bicarbonate
Quantity
6 g
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
dimethylformamide
Quantity
20 mL
Type
solvent
Reaction Step Five
Name
N-(t-Butoxycarbonyl)glycine, benzyl ester

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([NH:8][CH2:9][C:10]([OH:12])=[O:11])=[O:7])([CH3:4])([CH3:3])[CH3:2].[CH2:13](Br)[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.C(=O)(O)[O-].[K+].O>CN(C)C=O>[C:1]([O:5][C:6]([NH:8][CH2:9][C:10]([O:12][CH2:13][C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)=[O:11])=[O:7])([CH3:4])([CH3:2])[CH3:3] |f:2.3|

Inputs

Step One
Name
N-(t-Butoxycarbonyl)glycine
Quantity
8.75 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)NCC(=O)O
Step Two
Name
benzyl bromide
Quantity
9.4 g
Type
reactant
Smiles
C(C1=CC=CC=C1)Br
Step Three
Name
potassium bicarbonate
Quantity
6 g
Type
reactant
Smiles
C([O-])(O)=O.[K+]
Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Five
Name
dimethylformamide
Quantity
20 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-5 °C
Stirring
Type
CUSTOM
Details
After stirring for 38 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to give a mass of chunky white solid which
FILTRATION
Type
FILTRATION
Details
was filtered
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (sodium sulfate)
CUSTOM
Type
CUSTOM
Details
evaporated to a solid
CUSTOM
Type
CUSTOM
Details
recrystallized from 600 ml of hot hexane
FILTRATION
Type
FILTRATION
Details
filtering
CUSTOM
Type
CUSTOM
Details
gave 11.6 g of crystalline flakes, melting point 72°-73° C.

Outcomes

Product
Details
Reaction Time
 38 h
Name
N-(t-Butoxycarbonyl)glycine, benzyl ester
Type
Smiles
C(C)(C)(C)OC(=O)NCC(=O)OCC1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.